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Compound of Interest

Compound Name: Pentylcyclopentane

Cat. No.: B1328772 Get Quote

An In-depth Technical Guide to the Safe Handling of Pentylcyclopentane for Laboratory

Professionals

Introduction
Pentylcyclopentane (CAS No. 3741-00-2) is a cycloalkane with the molecular formula C₁₀H₂₀.

[1] It is a colorless liquid at room temperature and is characterized by its non-polar nature,

making it soluble in many organic solvents but not in polar solvents like water.[2] Its

applications in research and development may include its use as a solvent, in the synthesis of

other organic compounds, or in the development of fuels and lubricants.[2] This guide is

intended for researchers, scientists, and drug development professionals, providing

comprehensive safety data, handling protocols, and emergency procedures to ensure its safe

use in a laboratory setting.

Hazard Identification and Classification
Pentylcyclopentane is classified as a flammable liquid.[1] It is crucial to understand its

hazards to implement appropriate safety measures.

GHS Classification
Flammable liquids: Category 3[1]

Hazard Statement: H226: Flammable liquid and vapor[1]
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Precautionary Statements
A thorough understanding and adherence to the following precautionary statements are

essential for the safe handling of pentylcyclopentane:

Prevention: P210, P233, P240, P241, P242, P243, P280[1]

Response: P303+P361+P353, P370+P378[1]

Storage: P403+P235[3]

Disposal: P501[3]

Physical and Chemical Properties
The physical and chemical properties of pentylcyclopentane are summarized in the table

below. This data is essential for risk assessment and for designing safe experimental setups.

Property Value Source(s)

Molecular Formula C₁₀H₂₀ [1]

Molecular Weight 140.27 g/mol [1]

CAS Number 3741-00-2 [1]

Appearance Colorless liquid [2]

Boiling Point ~180 °C [3]

Flash Point 38 °C [3]

Density 0.79 g/mL [3]

Solubility
Insoluble in water; soluble in

organic solvents
[2]

Toxicological Information
Currently, there is a lack of specific toxicological studies for pentylcyclopentane. However,

data from related cycloalkanes, such as methylcyclopentane, suggest that the primary health
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hazards are associated with inhalation.

In a subchronic inhalation toxicity study in rats, methylcyclopentane was found to have the liver

and kidneys as target organs at high concentrations. The no-observed-adverse-effect

concentration (NOAEC) was determined to be 1300 ppm for a 6-hour daily exposure.[4] While

this data provides some insight, it should be interpreted with caution as it pertains to a different,

though structurally related, compound.

Like many hydrocarbons, pentylcyclopentane should be handled with care to avoid inhalation

of vapors and direct contact with the skin.[2]

Experimental Protocols: Safe Handling and Use
The following are general experimental protocols for the safe handling of flammable liquids like

pentylcyclopentane in a research and development laboratory. These protocols are based on

established safety guidelines and should be adapted to specific experimental conditions.

Risk Assessment
Before any new experiment involving pentylcyclopentane, a thorough risk assessment must

be conducted. This should include:

An evaluation of the quantities of pentylcyclopentane to be used.

Identification of all potential ignition sources in the experimental setup and the surrounding

area.

Consideration of the potential for vapor accumulation.

An assessment of the health hazards associated with inhalation and skin contact.

The establishment of emergency procedures.

Engineering Controls
Ventilation: All handling of pentylcyclopentane that may generate vapors should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[1]
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Ignition Source Control: All sources of ignition, including open flames, hot surfaces, and

spark-producing equipment, must be eliminated from the vicinity where pentylcyclopentane
is handled and stored.[2] Use of intrinsically safe or explosion-proof electrical equipment is

recommended.[1]

Grounding and Bonding: When transferring pentylcyclopentane from one metal container

to another, both containers must be bonded and grounded to prevent the buildup of static

electricity, which can be an ignition source.[5]

Personal Protective Equipment (PPE)
The following PPE should be worn when handling pentylcyclopentane:

Eye Protection: Chemical splash goggles or a face shield.[6]

Hand Protection: Chemically resistant gloves (e.g., nitrile).[6]

Body Protection: A flame-resistant lab coat and closed-toe shoes.[6]

Respiratory Protection: If working outside of a fume hood where vapor concentrations may

exceed exposure limits, a NIOSH-approved respirator with organic vapor cartridges is

required.[6]

Storage
Store pentylcyclopentane in a tightly closed container in a cool, dry, and well-ventilated

area.[3]

Store away from heat, sparks, open flames, and other ignition sources.[3]

Store in a designated flammable liquids storage cabinet.[6]

Segregate from incompatible materials such as oxidizing agents.[5]

Waste Disposal
All waste containing pentylcyclopentane must be collected in a properly labeled, sealed

container.[2]
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Dispose of pentylcyclopentane waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[3]

Emergency Procedures
Spills

Small Spills (less than 1 liter):

Alert personnel in the immediate area.

Eliminate all ignition sources.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Large Spills (greater than 1 liter):

Evacuate the area immediately.

Alert emergency response personnel.

Prevent the spread of the spill if it can be done without risk.

Do not attempt to clean up a large spill without proper training and equipment.

Fire
In case of a small fire, use a dry chemical, carbon dioxide, or alcohol-resistant foam fire

extinguisher.

For a large fire, evacuate the area and call emergency services.

Do not use water, as it may spread the flammable liquid.

First Aid
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Visualized Workflows
The following diagrams illustrate key safety workflows for handling pentylcyclopentane.
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Spill Occurs

Assess Spill Size

Small Spill (<1L)

Small

Large Spill (>1L)

Large

Alert Personnel Evacuate Area

Eliminate Ignition Sources

Wear PPE

Contain with Absorbent

Collect Waste

Dispose as Hazardous Waste

Call Emergency Services

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1328772?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

